Cas no 1345410-31-2 (Reldesemtiv)

• Product Name: Reldesemtiv
• CAS No: 1345410-31-2
• MF: C₁₉H₁₈F₂N₆O
• MW: 384.382629871368
• CID: 4556965
• PubChem ID: 67454400
• Update Time: 2025-10-31

Reldesemtiv Chemical and Physical Properties

Names and Identifiers

• CK-2127107
• Reldesemtiv
• 4S0HBYW6QE
• Reldesemtiv (USAN)
• Reldesemtiv [USAN]
• 1-[2-({[trans-3-Fluoro-1-(3-fluoropyridin-2-yl)cyclobutyl]methyl}amino)pyrimidin-5-yl]-1H-pyrrole-3- carboxamide
• DB15256
• J3.610.548H
• D11363
• 1-(2-(((Trans-3-fluoro-1-(3-fluoropyridin-2-yl)cyclobutyl)methyl)amino)pyrimidin-5-yl)-1H-pyrrole-3-carboxamide
• 1-[2-[[[3alpha-Fluoro-1beta-(3-fluoro-2-pyridyl)cyclobutane-1-yl]
• AKOS040742535
• 1-(2-(((TRANS-3-FLUORO-1-(3-FLUORO-2-PYRIDINYL)CYCLOBUTYL)METHYL)AMINO)-5-PYRIMIDINYL)- 1H-PYRROLE-3-CARBOXAMIDE
• SCHEMBL12288022
• CK-107
• GTPL11801
• Reldesemtiv [WHO-DD]
• 1-[2-[[[Trans-3-Fluoro-1-(3-fluoro-2-pyridinyl)cyclobutyl]methyl]amino]-5-pyrimidinyl]-1H-pyrrole-3-carboxamide
• 1H-Pyrrole-3-carboxamide, 1-(2-(((trans-3-fluoro-1-(3-fluoro-2-pyridinyl)cyclobutyl)methyl)amino)-5-pyrimidinyl)-
• 1-[2-[[3-fluoro-1-(3-fluoropyridin-2-yl)cyclobutyl]methylamino]pyrimidin-5-yl]pyrrole-3-carboxamide
• RELDESEMTIV [INN]
• CS-0078343
• CK-2127107?
• MS-26323
• EX-A7873
• 1345410-31-2
• CK2127107
• G17462
• CHEMBL4297600
• DA-62360
• HY-109121
• SCHEMBL2566240
• SCHEMBL17584804
• UNII-4S0HBYW6QE
• GLXC-15833

• Inchi： 1S/C19H18F2N6O/c20-13-6-19(7-13,16-15(21)2-1-4-23-16)11-26-18-24-8-14(9-25-18)27-5-3-12(10-27)17(22)28/h1-5,8-10,13H,6-7,11H2,(H2,22,28)(H,24,25,26)
• InChI Key： MQXWPWOCXGARRK-UHFFFAOYSA-N
• SMILES： FC1CC(C2C(=CC=CN=2)F)(CNC2N=CC(=CN=2)N2C=CC(C(N)=O)=C2)C1

Computed Properties

• Exact Mass: 384.151016g/mol
• Monoisotopic Mass: 384.151016g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 28
• Rotatable Bond Count: 6
• Complexity: 553
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 98.7
• Molecular Weight: 384.4g/mol

Additional information on Reldesemtiv

Introduction to Reldesemtiv (CAS No. 1345410-31-2) and Its Emerging Role in Medicinal Chemistry

The compound Reldesemtiv (CAS No. 1345410-31-2) represents a significant advancement in the field of medicinal chemistry, particularly in the development of novel therapeutic agents. As a synthetic molecule with a well-defined chemical structure, it has garnered attention for its potential applications in addressing various biological targets. This introduction delves into the chemical properties, pharmacological significance, and recent research developments associated with Reldesemtiv, emphasizing its role in contemporary drug discovery and development.

At its core, Reldesemtiv is characterized by a complex molecular framework that includes multiple functional groups, which contribute to its unique interactions with biological systems. The chemical structure of this compound has been meticulously designed to optimize its binding affinity and selectivity towards specific targets. Such structural features are critical in ensuring that Reldesemtiv exerts its intended pharmacological effects while minimizing off-target interactions, a key consideration in modern drug design.

Recent studies have highlighted the potential of Reldesemtiv as a modulator of cellular processes relevant to inflammation and immune response. The compound has been shown to interact with key signaling pathways involved in these processes, suggesting its utility in conditions where dysregulation of immune function is a prominent feature. For instance, preclinical investigations have demonstrated that Reldesemtiv can modulate the activity of cytokine receptors and downstream signaling molecules, thereby influencing the inflammatory cascade.

The pharmacological profile of Reldesemtiv has been further explored through in vitro and in vivo studies. These experiments have provided valuable insights into its mechanism of action and potential therapeutic benefits. Notably, research indicates that Reldesemtiv exhibits potent anti-inflammatory properties without significant immunosuppressive effects, making it an attractive candidate for treating chronic inflammatory disorders. Additionally, its ability to selectively target specific immune cells has opened new avenues for developing targeted immunotherapies.

In the realm of drug development, the synthesis and optimization of Reldesemtiv have been guided by principles of green chemistry and sustainable practices. The synthetic route employed to produce this compound has been refined to maximize yield and minimize waste, aligning with global efforts to promote environmentally responsible pharmaceutical manufacturing. This approach not only enhances the economic viability of producing Reldesemtiv but also underscores the commitment to sustainable chemistry practices.

One of the most compelling aspects of Reldesemtiv is its potential to address unmet medical needs by targeting pathways that are difficult to modulate with existing therapies. Clinical trials are currently underway to evaluate its efficacy and safety in patients with various inflammatory and autoimmune conditions. Preliminary results from these trials have been promising, suggesting that Reldesemtiv may offer significant improvements over current treatments.

The development of Reldesemtiv also reflects the broader trends in medicinal chemistry towards rational drug design and structure-based drug discovery. By leveraging computational methods and high-throughput screening technologies, researchers have been able to identify and optimize molecular structures like Reldesemtiv with high precision. This synergy between computational modeling and experimental validation has accelerated the pace at which novel compounds like Reldesemtiv are brought into clinical development.

Future directions for research on Reldesemtiv include exploring its potential applications in combination therapies and investigating long-term safety profiles. The compound’s multifaceted pharmacological properties make it a versatile tool for addressing complex diseases that require multifaceted treatment strategies. Additionally, ongoing studies aim to elucidate any potential off-target effects or long-term adverse reactions associated with chronic use of Reldesemtiv, ensuring that it remains safe and effective for patient use.

In conclusion, Reldesemtiv (CAS No. 1345410-31-2) stands as a testament to the progress being made in medicinal chemistry and drug development. Its unique chemical structure, promising pharmacological profile, and alignment with sustainable practices position it as a frontrunner in addressing critical unmet medical needs. As research continues to uncover new insights into its mechanisms of action and therapeutic potential, Reldesemtiv is poised to make significant contributions to modern medicine.